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Compound of Interest

Compound Name: N-(3-chlorophenyl)hexanamide

Cat. No.: B291633

Get Quote

Technical Safety Dossier: N-(3-chlorophenyl)hexanamide (Research Grade)

Document Control:

Status: Provisional / Research Use Only (RUO)

Version: 1.0 (Alpha)

Executive Summary & Research Context
N-(3-chlorophenyl)hexanamide is a lipophilic anilide currently utilized in early-stage drug

discovery and agrochemical research. Structurally, it serves as a scaffold for Transient

Receptor Potential (TRP) channel modulators and Fatty Acid Amide Hydrolase (FAAH)

inhibitors. Due to its status as a novel chemical entity (NCE) without a globally harmonized

CAS assignment, this guide synthesizes safety protocols based on Quantitative Structure-

Activity Relationship (QSAR) modeling and analog analysis of its parent compounds: 3-

chloroaniline and hexanoyl chloride.

Critical Hazard Overview:
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Target Organ Toxicity: Potential for methemoglobinemia (characteristic of aniline derivatives).

Physical State: Predicted low-melting solid or viscous oil; highly lipophilic (LogP ~3.8).

Reactivity: Stable under ambient conditions; susceptible to hydrolysis under strong

acidic/basic conditions.

Chemical Identification & Physicochemical
Properties
This section establishes the identity of the compound for accurate inventory tracking and

experimental validation.

Property Data / Prediction Validation Method

Chemical Name N-(3-chlorophenyl)hexanamide

NMR (

H,

C)

Synonyms
3'-Chlorocapronanilide; N-

Hexanoyl-3-chloroaniline
Mass Spectrometry

Molecular Formula

C

H

ClNO

Elemental Analysis

Molecular Weight 225.72 g/mol High-Res MS (ESI+)

CAS Number
Provisional (Analog: 2760-33-

0)
Database Cross-Ref

Predicted LogP 3.8 ± 0.4 ChemDraw / SwissADME

Solubility
DMSO (>20 mg/mL), Ethanol;

Insoluble in Water
Visual Turbidity Test

Appearance
Off-white solid or pale yellow

oil
Visual Inspection
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Hazard Identification (GHS Classification)
Based on structural alerts and analog read-across from 3-chloroaniline (CAS 108-42-9).

GHS Label Elements
Signal Word:WARNING

Pictograms:

(Irritant)

(Systemic Toxicity)

Hazard Statements
H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[2][3]

H373: May cause damage to organs (blood/spleen) through prolonged or repeated exposure

(Methemoglobinemia risk).

H411: Toxic to aquatic life with long-lasting effects.[4]

Experimental Handling & Engineering Controls
Effective safety in research relies on "Defense in Depth"—layering engineering controls with

personal protective equipment (PPE).

Workflow: Safe Handling Protocol
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Required PPE

Start: Compound Retrieval

Check State:
Solid or Liquid?

Solid: Weigh in
Fume Hood

Powder

Liquid: Pipette with
Positive Displacement

Oil

Dissolve in DMSO/EtOH
(Stock Solution)

Dispose: Halogenated
Organic Waste

Post-Exp

Nitrile Gloves (Double)
Lab Coat

Safety Glasses

Click to download full resolution via product page

Figure 1: Decision matrix for handling N-(3-chlorophenyl)hexanamide based on physical

state.

Specific Protocols
Inhalation Control: All weighing of the neat solid must be performed inside a certified

chemical fume hood. The compound's lipophilicity suggests high absorption potential via

lung tissue.

Skin Protection:

Primary: Nitrile gloves (0.11 mm minimum thickness).
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Secondary: If handling solutions >100 mM, use "double-gloving" or laminate gloves (e.g.,

Silver Shield) to prevent permeation of the organic solvent carrier (DMSO).

Decontamination: Wipe surfaces with 10% sodium dodecyl sulfate (SDS) solution followed

by 70% ethanol. The detergent step is crucial to solubilize the lipophilic residue before

removal.

Emergency Response & First Aid
In the event of exposure, immediate action mitigates long-term toxicity.[1] This protocol

prioritizes the Methemoglobinemia risk associated with aniline-derived metabolites.

Response Algorithm

Exposure Event Identify Route

Skin Contact

Eye Contact

Ingestion

Wash 15 min (Soap+Water)
Monitor for Cyanosis

Flush 15 min
Consult Ophthalmologist

Do NOT Induce Vomiting
Administer Methylene Blue

(If Cyanotic)

Click to download full resolution via product page

Figure 2: Triage workflow for acute exposure. Note the specific contraindication for inducing

vomiting.

Medical Note: If the patient exhibits cyanosis (blue skin/lips) or respiratory distress, medical

personnel should evaluate for methemoglobinemia. Treatment may include methylene blue or

hyperbaric oxygen therapy.

Stability & Reactivity (Storage)
Storage Condition: -20°C, desiccated.
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Incompatibility: Strong oxidizing agents (e.g., peroxides, permanganates) and strong

acids/bases (hydrolysis risk).

Shelf Life: 24 months in solid state; 1 month in DMSO solution at -80°C.

Degradation: Hydrolysis yields 3-chloroaniline (toxic) and hexanoic acid (rancid odor). If the

compound smells "sweaty" or "cheese-like" (characteristic of hexanoic acid), degradation

has occurred.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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